4-Chloro-3-cyclopropoxy-5-nitropyridine

• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 4-chloro-3-cyclopropyloxy-5-nitropyridine
• InChI: InChI=1S/C8H7ClN2O3/c9-8-6(11(12)13)3-10-4-7(8)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: YZMUVWGZTROHIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CN=C2)[N+](=O)[O-])Cl

Description

4-Chloro-3-cyclopropoxy-5-nitropyridine is a heterocyclic aromatic compound featuring a pyridine backbone substituted with chlorine (Cl), nitro (NO₂), and cyclopropoxy (cyclopropyl-O-) groups at positions 4, 5, and 3, respectively. This compound is of interest in pharmaceutical and agrochemical research due to the electron-withdrawing nitro and chloro groups, which enhance reactivity in substitution and coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-3-cyclopropoxy-5-nitropyridine typically involves multi-step reactions starting from readily available pyridine derivatives. One common method involves the nitration of 4-chloro-3-hydroxypyridine to introduce the nitro group at the 5th position. This is followed by the substitution of the hydroxyl group with a cyclopropoxy group using cyclopropyl halides under basic conditions .

Industrial Production Methods

Industrial production of 4-Chloro-3-cyclopropoxy-5-nitropyridine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The choice of solvents, catalysts, and purification methods are also tailored to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-3-cyclopropoxy-5-nitropyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group can be replaced by nucleophiles such as amines or thiols.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation: The cyclopropoxy group can be oxidized to form corresponding carbonyl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium amide or thiourea in polar aprotic solvents.

Reduction: Catalysts such as palladium on carbon (Pd/C) with hydrogen gas.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed

Amino Derivatives: From the reduction of the nitro group.

Substituted Pyridines: From nucleophilic substitution reactions.

Carbonyl Compounds: From the oxidation of the cyclopropoxy group.

Scientific Research Applications

4-Chloro-3-cyclopropoxy-5-nitropyridine has several applications in scientific research:

Medicinal Chemistry: It serves as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting bacterial infections and inflammatory diseases.

Agrochemicals: It is used in the development of novel pesticides and herbicides due to its ability to disrupt specific biological pathways in pests.

Material Science: It is explored for its potential use in the synthesis of advanced materials with unique electronic and optical properties

Mechanism of Action

The mechanism of action of 4-Chloro-3-cyclopropoxy-5-nitropyridine largely depends on its application. In medicinal chemistry, it may act by inhibiting specific enzymes or receptors involved in disease pathways. For instance, the nitro group can participate in redox reactions, leading to the generation of reactive oxygen species (ROS) that can damage bacterial cells. The chloro and cyclopropoxy groups can enhance the compound’s binding affinity to its molecular targets .

Comparison with Similar Compounds

Structural and Substituent Analysis

The following table compares key structural features and substituent effects of 4-chloro-3-cyclopropoxy-5-nitropyridine with analogous nitropyridine derivatives:

Compound Name	Substituents	Positions	Key Structural Differences	Similarity Score (if applicable)
4-Chloro-3-cyclopropoxy-5-nitropyridine	Cl, cyclopropoxy, NO₂	4, 3, 5	Bulky cyclopropoxy group	-
2-Chloro-5-nitropyridine	Cl, NO₂	2, 5	No alkoxy group; simpler structure	-
2-Chloro-4-methoxy-3-nitropyridine	Cl, methoxy, NO₂	2, 4, 3	Methoxy (smaller, less steric)	0.96
5-Chloro-2-hydroxy-3-nitropyridine	Cl, OH, NO₂	5, 2, 3	Hydroxy group (polar, acidic)	-

Key Observations :

• Electronic Effects : The nitro group at position 5 enhances electron withdrawal, activating the pyridine ring for electrophilic attacks. This effect is consistent across analogs like 2-chloro-5-nitropyridine .
• Positional Isomerism : Substituent positions significantly influence reactivity. For example, 2-chloro-4-methoxy-3-nitropyridine (positions 2, 4, 3) has a higher similarity score (0.96) to the target compound than 2-chloro-5-methoxy-3-nitropyridine (similarity 0.87), highlighting the importance of nitro group placement .